Cas no 27271-35-8 (4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-)

4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl- structure
27271-35-8 structure
Product Name:4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
CAS No:27271-35-8
MF:C16H13NO
MW:235.280524015427
CID:263443
PubChem ID:213912
Update Time:2025-04-19

4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
    • 3-phenyl-4,8b-dihydro-3aH-indeno[2,1-d][1,2]oxazole
    • 4H-Indeno(2,1-d)isoxazole, 3a,8b-dihydro-3-phenyl-
    • 3a,8b-Dihydro-3-phenyl-4H-indeno(2,1-d)isoxazole
    • DTXSID30949998
    • 27271-35-8
    • Inchi: 1S/C16H13NO/c1-2-6-11(7-3-1)15-14-10-12-8-4-5-9-13(12)16(14)18-17-15/h1-9,14,16H,10H2
    • InChI Key: HAKVIJGZWVSZOJ-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3CC2C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 371.2°Cat760mmHg
  • Flash Point: 144.7°C
  • Refractive Index: 1.676
  • PSA: 21.59
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